Cas no 160346-57-6 (1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid)

• Product Name: 1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid
• CAS No: 160346-57-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 98815
• PubChem ID: 4178308
• Update Time: 2025-06-12

1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid
• 1,2,3,4-TETRAHYDRO-ISOQUINOLINE-7-CARBOXYLIC ACID
• 7-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-
• 1,2,3,4-Tetrahydroisoquinoline-7-carboxylic
• CS-0213272
• 1,2,3,4-tetrahydro-isoquinoline-7-carboxylic acid, AldrichCPR
• 1,2,3,4-TETRAHYDRO-ISOQUINOLINE-7-CARBOXYLICACID
• A883219
• AKOS006295085
• EN300-120448
• 1,2,3,4-tetrahydro-7-isoquinolinecarboxylic acid
• 1,2,3,4-Tetrahydroisoquinoline-7-carboxylicacid
• [1,1'-Biphenyl]-2-carboxylic acid,5'-[[(2-acetyl-1,2,3,4-tetrahydro-7-isoquinolinyl)sulfonyl]amino]-2'-[[6-(aminoiminomethyl)-2-naphthalenyl]oxy]-, mono(trifluoroacetate)
• 526219-52-3
• CHEMBL341882
• 7-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-
• 1,2,3,4-Tetrahydro-7-isoquinolinecarboxylic acid hydrochloride
• CQNSOIKACZHLHP-UHFFFAOYSA-N
• BDBM50217382
• FT-0690797
• 160346-57-6
• SB37516
• SCHEMBL1026913
• DB-238124

• MDL： MFCD06411268
• Inchi： 1S/C10H11NO2/c12-10(13)8-2-1-7-3-4-11-6-9(7)5-8/h1-2,5,11H,3-4,6H2,(H,12,13)
• InChI Key： CQNSOIKACZHLHP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)CNCC2)=O

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.35930

1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid

Comprehensive Overview of 1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid (CAS No. 160346-57-6)

1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid (CAS No. 160346-57-6) is a heterocyclic organic compound with significant applications in pharmaceutical research and organic synthesis. As a derivative of tetrahydroisoquinoline, this compound features a carboxylic acid functional group at the 7-position, making it a versatile intermediate for drug discovery and biochemical studies. Its unique structure has garnered attention in the development of central nervous system (CNS) therapeutics, enzyme inhibitors, and peptide mimetics.

In recent years, the demand for 1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid has surged due to its role in designing novel bioactive molecules. Researchers are particularly interested in its potential for modulating neurotransmitter receptors and G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders. The compound's rigid scaffold and hydrogen-bonding capabilities also make it valuable in medicinal chemistry and structure-activity relationship (SAR) studies.

The synthesis of 1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid typically involves multistep organic reactions, including Pictet-Spengler cyclization and carboxylation. Its purity and stability are crucial for reproducibility in high-throughput screening (HTS) and combinatorial chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure quality control, addressing the growing need for reliable reference standards in academic and industrial labs.

Beyond pharmaceuticals, CAS No. 160346-57-6 is explored in material science for designing functionalized polymers and supramolecular assemblies. Its aromaticity and chirality contribute to applications in asymmetric catalysis and molecular recognition. This aligns with the rising trend of green chemistry, where sustainable synthesis methods for such intermediates are prioritized.

Frequently searched questions about 1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid include: "What are the synthetic routes for CAS 160346-57-6?", "How is this compound used in drug discovery?", and "What are its spectroscopic properties?". These reflect the compound's relevance in cutting-edge research and industrial applications. By integrating computational modeling and AI-driven drug design, scientists are unlocking new potentials for this molecule, further solidifying its importance in modern chemistry.

In summary, 1,2,3,4-Tetrahydroisoquinoline-7-carboxylic acid (CAS No. 160346-57-6) stands at the intersection of innovation and practical utility. Its multifaceted roles in pharmacology, organic synthesis, and materials engineering make it a subject of ongoing exploration, driven by the scientific community's quest for next-generation therapeutics and advanced functional materials.